Cas no 22510-12-9 (Etilefrine Impurity A)

• Product Name: Etilefrine Impurity A
• CAS No: 22510-12-9
• MF: C₁₀H₁₃NO₂
• MW: 179.22
• CID: 4757809
• Update Time: 2025-04-23

Etilefrine Impurity A Chemical and Physical Properties

Names and Identifiers

• Etilefrine Impurity A

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Melting Point: 203–205°C
• Boiling Point: 342.0±27.0 °C(Predicted)
• pka: 9.15±0.10(Predicted)

Additional information on Etilefrine Impurity A

Etilefrine Impurity A: A Comprehensive Overview

Etilefrine, a compound with the CAS number 22510-12-9, is a well-known pharmaceutical agent that has garnered significant attention in the field of drug development. Its impurity, referred to as Etilefrine Impurity A, has emerged as a critical focus area for researchers and manufacturers alike. This article delves into the latest research findings and provides an in-depth analysis of this impurity, its implications, and the advancements made in addressing it.

The identification and characterization of Etilefrine Impurity A have been pivotal in ensuring the quality and safety of pharmaceutical products. Recent studies have highlighted the structural similarities between Etilefrine and its impurity, which have led to innovative analytical techniques for detection and quantification. These methods, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have significantly improved the precision of impurity profiling.

One of the most groundbreaking developments in this field is the application of machine learning algorithms to predict and analyze impurity formation during the synthesis of Etilefrine. By leveraging artificial intelligence (AI), researchers can now anticipate potential impurities like Etilefrine Impurity A at an early stage, thereby optimizing manufacturing processes and reducing waste. This approach not only enhances product consistency but also aligns with global regulatory standards for drug quality.

The chemical structure of Etilefrine Impurity A has been extensively studied, revealing its formation pathways during the synthesis of Etilefrine. These insights have enabled scientists to develop targeted strategies for minimizing impurity levels. For instance, adjustments in reaction conditions, such as temperature and pH, have shown promising results in suppressing the formation of this impurity.

In addition to synthesis optimization, advancements in analytical chemistry have revolutionized the detection limits for Etilefrine Impurity A. The use of ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (LC-MS/MS) has allowed for trace-level detection, ensuring compliance with stringent regulatory requirements. These techniques are not only highly sensitive but also provide detailed information about the impurity's chemical composition.

The impact of Etilefrine Impurity A on drug efficacy and patient safety cannot be overstated. While Etilefrine itself is widely used in various therapeutic applications, the presence of its impurities can compromise product integrity. Recent clinical studies have underscored the importance of maintaining low impurity levels to prevent adverse effects and ensure therapeutic consistency.

Looking ahead, collaborative efforts between academia and industry are expected to drive further innovations in impurity management. The integration of green chemistry principles into Etilefrine synthesis is anticipated to reduce environmental impact while minimizing impurity formation. Moreover, continuous process monitoring (CPM) systems are being explored to enable real-time detection and control of impurities like Etilefrine Impurity A.

In conclusion, the study of Etilefrine Impurity A represents a significant milestone in pharmaceutical research. By leveraging cutting-edge technologies and adhering to rigorous quality control measures, manufacturers can ensure the delivery of safe and effective medications. As research progresses, it is evident that addressing this impurity will remain a priority in advancing drug development practices worldwide.